N-benzyl-6-phenylthieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-benzyl-6-phenylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C19H15N3S/c1-3-7-14(8-4-1)12-20-18-16-11-17(15-9-5-2-6-10-15)23-19(16)22-13-21-18/h1-11,13H,12H2,(H,20,21,22)
• InChI Key: DCYGEOMDUWUJJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C3C=C(SC3=NC=N2)C4=CC=CC=C4
• Molecular Formula: C19H15N3S
• Molecular Weight: 317.4 g/mol

Description

N-benzyl-6-phenylthieno[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C19H15N3S and its molecular weight is 317.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 317.09866866 g/mol and the complexity rating of the compound is 366. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal and Antimicrobial Applications

• A study found that dimethylpyrimidin-derivatives exhibited significant antifungal effects against fungi like Aspergillus terreus and Aspergillus niger. These compounds, including variants of pyrimidin-amine, were identified as potential antifungal agents, showing the biological activity of these derivatives can be tuned for effective antifungal properties (Jafar et al., 2017).
• Another study synthesized heterocyclic compounds with antimicrobial activity against various microbial strains, indicating the potential of pyrimidin-amine derivatives in enhancing the antimicrobial properties of coatings and inks (El‐Wahab et al., 2015).

Anticancer and Apoptosis Induction

• Compounds related to N-benzyl-6-phenylthieno[2,3-d]pyrimidin-4-amine were discovered as potent apoptosis inducers, highlighting their role in cancer treatment through the inhibition of tubulin polymerization and induction of apoptosis in cancer cells (Kemnitzer et al., 2009).

Corrosion Inhibition

• Pyrimidinic Schiff bases, including derivatives of pyrimidin-amine, demonstrated effective corrosion inhibition for mild steel in hydrochloric acid, suggesting their application in protecting metals from corrosion (Ashassi-Sorkhabi et al., 2005).

Antioxidant Activities

• A series of N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives were synthesized and characterized for their in vitro antioxidant activity. Some compounds showed significant radical scavenging activity, indicating the potential of these derivatives in developing antioxidant agents (Kotaiah et al., 2012).

Aldose Reductase Inhibition

• Pyrido[1,2-a]pyrimidin-4-one derivatives exhibited aldose reductase inhibitory activity, suggesting their use in managing complications related to diabetes through the inhibition of this enzyme (La Motta et al., 2007).

Synthesis Methodologies

• Innovative synthesis methodologies for thieno[2,3-d]pyrimidin-4-amine derivatives have been developed, offering new pathways for producing various pharmacologically relevant compounds (Ding et al., 2003).

Safety and Hazards

Sigma-Aldrich provides “N-benzyl-6-phenylthieno[2,3-d]pyrimidin-4-amine” as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, users should assume responsibility to confirm product identity and/or purity.

Future Directions

The future directions for “N-benzyl-6-phenylthieno[2,3-d]pyrimidin-4-amine” and similar compounds could involve further exploration of their potential biological activities. For instance, some thieno[2,3-d]pyrimidines have shown antimicrobial activity, suggesting potential applications in drug development.